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Compound of Interest

Compound Name: Antioxidant 1010

Cat. No.: B1672178

Ensuring the safe and compliant disposal of chemical waste is a critical component of
laboratory safety and environmental responsibility. This guide provides essential information
and step-by-step procedures for the proper disposal of Antioxidant 1010, a commonly used
phenolic antioxidant. The following procedures are based on information from safety data
sheets and general laboratory chemical waste guidelines.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle Antioxidant 1010 with
appropriate personal protective equipment (PPE). This minimizes exposure and ensures
personal safety.

o Personal Protective Equipment (PPE): Wear protective gloves, safety goggles or a face
shield, and a lab coat.[1][2] In areas with potential for dust generation, a particulate filter
respirator may be necessary.[1]

o Ventilation: Always handle Antioxidant 1010 in a well-ventilated area, such as a chemical
fume hood, to avoid inhalation of dust particles.[1][3]

« Ignition Sources: Keep Antioxidant 1010 away from open flames and other ignition sources,
as finely dispersed particles can form explosive mixtures in the air. Use non-sparking tools
when handling the material.

Step-by-Step Disposal Procedure
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The primary recommendation for the disposal of Antioxidant 1010 is to use a licensed
professional waste disposal service. Incineration is a commonly suggested method of disposal.

e Segregation: Do not mix Antioxidant 1010 waste with other waste streams. It should be
segregated and stored separately from incompatible materials such as strong oxidants,
strong acids, and strong bases.

e Containerization:

o Place waste Antioxidant 1010 into a suitable, clearly labeled, and sealable container to
prevent dusting.

o The container must be made of a material compatible with the chemical.
o Ensure the container is kept tightly closed except when adding waste.
e Labeling:

o Label the waste container clearly with the words "Hazardous Waste" and the chemical
name, "Antioxidant 1010" or its chemical name, "Pentaerythritol tetrakis(3-(3,5-di-tert-
butyl-4-hydroxyphenyl)propionate)".

o Include the associated hazards (e.g., "Harmful if swallowed," "Causes skin irritation,"
"Harmful to aquatic life with long-lasting effects").

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool, dry area away
from incompatible materials.

o This storage area, often referred to as a Satellite Accumulation Area (SAA), should be at
or near the point of generation.

e Disposal:
o Arrange for the collection of the waste by a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for chemical waste disposal.
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Spill Cleanup Procedures

In the event of a spill, follow these steps:
» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.
o Ventilate the Area: Ensure adequate ventilation.

o Contain the Spill: Carefully sweep or vacuum the spilled solid material. If appropriate,
moisten the material first to prevent dusting.

o Collect Waste: Place the collected material into a suitable, labeled container for disposal.

o Decontaminate the Area: Wash the spill area thoroughly after the material has been
collected.

Quantitative Data

The following table summarizes key quantitative data for Antioxidant 1010 relevant to safety

and disposal.
Property Value Source
Melting Point 110.0-125.0°C
Flash Point 298 °C (Closed Cup)
Oral LD50 (Rat) > 5,000 mg/kg
LC50 (Zebra fish, 96h) > 100 mg/L
EC50 (Algae, 72h) > 100 mg/L

Experimental Protocols

Detailed experimental protocols for the disposal of Antioxidant 1010 are not publicly available.
The procedures outlined above are based on general best practices for chemical waste
management as described in Safety Data Sheets and laboratory safety guidelines. Always
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consult your institution's specific waste disposal protocols and Environmental Health and
Safety (EHS) department for guidance.

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of Antioxidant 1010.
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Antioxidant 1010 Disposal Workflow
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Caption: Logical workflow for the proper disposal of Antioxidant 1010.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1672178?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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